6-Chloro-1,2-dihydrospiro[indole-3,3'-pyrrolidin]-2-one hydrochloride

• IUPAC Name: 6-chlorospiro[1H-indole-3,3'-pyrrolidine]-2-one;hydrochloride
• InChI: InChI=1S/C11H11ClN2O.ClH/c12-7-1-2-8-9(5-7)14-10(15)11(8)3-4-13-6-11;/h1-2,5,13H,3-4,6H2,(H,14,15);1H
• InChI Key: AOGIWYBEMKMTDP-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC12C3=C(C=C(C=C3)Cl)NC2=O.Cl
• Molecular Formula: C11H12Cl2N2O
• Molecular Weight: 259.13 g/mol
• CAS No.: 2173991-58-5

Description

The compound is a chlorinated derivative of indole-pyrrolidin. Indoles are a significant type of heterocycle as they are found in proteins in the form of amino acids, such as tryptophan.

Synthesis Analysis

While specific synthesis methods for this compound were not found, indole derivatives are often synthesized through methods such as the Fischer Indole Synthesis.

Scientific Research Applications

Indole Synthesis and Classification

Indole synthesis has been a significant area of research due to the biological and chemical importance of indole and its derivatives. Indoles form the backbone of many natural products and pharmaceuticals. A review of indole synthesis methods presents a comprehensive framework for classifying all indole syntheses, highlighting the diversity and complexity of approaches used to construct the indole nucleus. This classification aids in understanding the strategic approaches to indole construction, which could be relevant to synthesizing compounds like "6-Chloro-1,2-dihydrospiro[indole-3,3'-pyrrolidin]-2-one hydrochloride" (Taber & Tirunahari, 2011).

Pyrrolidine in Drug Discovery

Pyrrolidine rings are widely used in medicinal chemistry due to their versatility and the ability to enhance the biological activity of compounds. The pyrrolidine ring, due to its sp^3-hybridization and non-planarity, allows for efficient exploration of the pharmacophore space, contributing to the stereochemistry of molecules and increasing three-dimensional coverage. This review on pyrrolidine and its derivatives in drug discovery underscores the scaffold's importance in developing novel compounds for treating various diseases, providing insight into the significance of pyrrolidine-containing compounds like the one (Li Petri et al., 2021).

Indole Derivatives in Medicine

Indole derivatives are known for their wide range of biological activities. A review of indole and its derivatives highlights their significance in medicinal chemistry. These compounds are versatile, forming the basis for many biologically active compounds due to their ability to interact with various biological targets. The exploration of indole derivatives' synthesis and their pharmacological activities is crucial for the development of new therapeutic agents, which may include the structural motifs found in "this compound" (Malyshkina et al., 2022).

Safety and Hazards

Safety data sheets suggest that similar compounds may cause irritation if inhaled, ingested, or if they come into contact with skin or eyes. It’s recommended to use appropriate personal protective equipment when handling these compounds.